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Compound of Interest

Compound Name: 4-Methyl-5-nitrocatechol

Cat. No.: B015798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and hazards associated

with 4-Methyl-5-nitrocatechol (4M5NC). It is intended to be a vital resource for researchers,

scientists, and professionals in the field of drug development who may handle or utilize this

compound. This document consolidates available data on the physical and chemical properties,

toxicological profile, and safe handling procedures for 4M5NC. Detailed experimental protocols

for its synthesis and analysis are outlined, and potential metabolic pathways and mechanisms

of toxicity are discussed. The information is presented to facilitate a thorough understanding of

the risks and to promote safe laboratory practices.

Chemical and Physical Properties
4-Methyl-5-nitrocatechol is a nitrotoluene derivative, specifically a substituted catechol.[1] A

summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 4-Methyl-5-nitrocatechol
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Property Value Reference(s)

CAS Number 68906-21-8 [1][2]

Molecular Formula C₇H₇NO₄ [1]

Molecular Weight 169.13 g/mol [1]

IUPAC Name
4-methyl-5-nitrobenzene-1,2-

diol
[1]

Synonyms

4M5NC, 5-Nitro-4-

homopyrocatechol, 4-Methyl-5-

nitro-1,2-benzenediol

[2]

Appearance Yellow to deep orange solid [3]

Melting Point >130°C (decomposes) [4]

Solubility

Slightly soluble in chloroform

(with sonication), ethyl acetate,

and methanol.

[3]

Storage Temperature -20°C, under inert atmosphere [4]

Hazard Identification and GHS Classification
While specific GHS classification for 4-Methyl-5-nitrocatechol is not readily available, based

on data for the closely related compound 4-nitrocatechol, a precautionary classification is

presented in Table 2. 4-Nitrocatechol is known to be harmful if swallowed, and causes skin and

serious eye irritation.[5][6] It may also cause respiratory irritation.[6]

Table 2: GHS Hazard Classification (Inferred from 4-Nitrocatechol)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

This classification is extrapolated from data on 4-nitrocatechol and should be used for guidance

pending specific testing of 4-Methyl-5-nitrocatechol.

The following diagram illustrates the logical flow of hazard identification and the corresponding

precautionary measures.
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Hazard Identification Prevention

Response

H302: Harmful if swallowed P270: Do not eat, drink or smoke when using this product

H315: Causes skin irritation

P280: Wear protective gloves/protective clothing/eye protection/face protectionH319: Causes serious eye irritation

H335: May cause respiratory irritation P261: Avoid breathing dust/fume/gas/mist/vapours/spray

P264: Wash hands thoroughly after handling

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

P302+P352: IF ON SKIN: Wash with plenty of water

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing P337+P313: If eye irritation persists: Get medical advice/attention
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Compound

Metabolic Activation

Reactive Intermediates

Cellular Damage

4-Methyl-5-nitrocatechol

Oxidation

Mitochondrial Dysfunction
(Uncoupling)

Semiquinone Radical

o-Quinone Reactive Oxygen Species (ROS)

DNA Damage
(Adducts, Strand Breaks)Protein Inactivation Lipid Peroxidation

2,4-Dinitrotoluene Dioxygenase 4-Methyl-5-nitrocatechol 4M5NC Monooxygenase 2-Hydroxy-5-methylquinone
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Safe Handling Spill Response Exposure Response

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Avoid Contact and Inhalation

Wash Hands After Handling

Evacuate Area Ensure Adequate Ventilation Contain Spill with Inert Material Collect and Dispose as Hazardous Waste Skin Contact:
Wash with plenty of water

Eye Contact:
Rinse with water for several minutes

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Methyl-5-nitrocatechol: A Technical Guide to Safety
and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015798#4-methyl-5-nitrocatechol-safety-and-
hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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